4-hydroxyimino-2-phenyl-4,5,6,7-tetrahydro-2H-1,2,3-benzotriazol-1-ium-1-olate
4-hydroxyimino-2-phenyl-4,5,6,7-tetrahydro-2H-1,2,3-benzotriazol-1-ium-1-olate
Brand Name:
Vulcanchem
CAS No.:
175136-50-2
VCID:
VC20890346
InChI:
InChI=1S/C12H12N4O2/c17-14-10-7-4-8-11-12(10)13-15(16(11)18)9-5-2-1-3-6-9/h1-3,5-6,17H,4,7-8H2/b14-10+
SMILES:
C1CC(=NO)C2=NN([N+](=C2C1)[O-])C3=CC=CC=C3
Molecular Formula:
C12H12N4O2
Molecular Weight:
244.25 g/mol
4-hydroxyimino-2-phenyl-4,5,6,7-tetrahydro-2H-1,2,3-benzotriazol-1-ium-1-olate
CAS No.: 175136-50-2
Cat. No.: VC20890346
Molecular Formula: C12H12N4O2
Molecular Weight: 244.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 175136-50-2 |
|---|---|
| Molecular Formula | C12H12N4O2 |
| Molecular Weight | 244.25 g/mol |
| IUPAC Name | (NE)-N-(1-oxido-2-phenyl-6,7-dihydro-5H-benzotriazol-1-ium-4-ylidene)hydroxylamine |
| Standard InChI | InChI=1S/C12H12N4O2/c17-14-10-7-4-8-11-12(10)13-15(16(11)18)9-5-2-1-3-6-9/h1-3,5-6,17H,4,7-8H2/b14-10+ |
| Standard InChI Key | GHBDISNFAYJWMK-UHFFFAOYSA-N |
| Isomeric SMILES | C1CC(=C2C(=[N+](N(N2)C3=CC=CC=C3)[O-])C1)N=O |
| SMILES | C1CC(=NO)C2=NN([N+](=C2C1)[O-])C3=CC=CC=C3 |
| Canonical SMILES | C1CC(=C2C(=[N+](N(N2)C3=CC=CC=C3)[O-])C1)N=O |
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